Cas no 19420-29-2 (Naphthalene, 2-phenoxy-)

• Product Name: Naphthalene, 2-phenoxy-
• CAS No: 19420-29-2
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• CID: 123564
• PubChem ID: 613252
• Update Time: 2025-04-18

Naphthalene, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-phenoxy-
• 2-Phenoxynaphthalene
• 2-PHENOXY-NAPHTHALENE
• [2]naphthyl-phenyl ether
• [2]Naphthyl-phenyl-aether
• 2-Naphthyl phenyl ether
• AC1LD75T
• CTK0H2268
• IYDAQAZENRCVOL-UHFFFAOYSA-
• phenyl 2-naphthyl ether
• phenyl-2-naphthyl ether
• SureCN4402154
• 2-Naphtylphenyl ether
• Phenyl(2-naphtyl) ether
• AC-21018
• AKOS015964734
• InChI=1/C16H12O/c1-2-8-15(9-3-1)17-16-11-10-13-6-4-5-7-14(13)12-16/h1-12H
• DTXSID90346565
• IYDAQAZENRCVOL-UHFFFAOYSA-N
• 19420-29-2
• SCHEMBL4402154
• 2-Naphthyl phenyl ether #
• 2-phenoxynaphthaline

• Inchi： 1S/C16H12O/c1-2-8-15(9-3-1)17-16-11-10-13-6-4-5-7-14(13)12-16/h1-12H
• InChI Key： IYDAQAZENRCVOL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 220.08886
• Monoisotopic Mass: 220.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.0588 (rough estimate)
• Melting Point: 46°C
• Boiling Point: 335°C (estimate)
• Refractive Index: 1.5800 (estimate)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers